2-[(2-chlorobenzyl)thio]-N-{[5-(2-furyl)-1,2,4-oxadiazol-3-yl]methyl}acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-[[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methyl]acetamide
• InChI: InChI=1S/C16H14ClN3O3S/c17-12-5-2-1-4-11(12)9-24-10-15(21)18-8-14-19-16(23-20-14)13-6-3-7-22-13/h1-7H,8-10H2,(H,18,21)
• InChI Key: RKSXEIJQFKAZMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NCC2=NOC(=N2)C3=CC=CO3)Cl
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-{[5-(2-furyl)-1,2,4-oxadiazol-3-yl]methyl}acetamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is also known as CBTA, and it is a thioacetamide derivative that has been synthesized using various methods. CBTA has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of CBTA is not fully understood. However, it has been suggested that CBTA may act by inhibiting the activity of enzymes involved in various biological processes. For example, CBTA has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in memory and learning.
Biochemical and Physiological Effects:
CBTA has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. CBTA has also been shown to inhibit the formation of biofilm, a protective layer formed by microorganisms that can make them resistant to antibiotics. CBTA has also been found to have anti-inflammatory activity and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

CBTA has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. CBTA has also been shown to be effective against various cancer cell lines and microorganisms, making it a potential candidate for drug development. However, CBTA also has some limitations. It has low solubility in water, which can make it difficult to work with in aqueous solutions. CBTA also has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on CBTA. One potential direction is to study its potential as a diagnostic tool for Alzheimer's disease. Another direction is to investigate its potential as a drug candidate for various diseases, including cancer and fungal infections. Further studies are also needed to understand the mechanism of action of CBTA and its potential toxicity and side effects.

Synthesis Methods

CBTA can be synthesized using various methods, including the reaction of 2-chlorobenzyl chloride with thiourea followed by reaction with 5-(2-furyl)-1,2,4-oxadiazole-3-carboxylic acid. Another method involves the reaction of 2-chlorobenzyl isothiocyanate with 5-(2-furyl)-1,2,4-oxadiazole-3-carboxylic acid. Both methods yield CBTA as a white crystalline solid with a melting point of 172-174°C.

Scientific Research Applications

CBTA has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit various biological activities, including antimicrobial, antifungal, and anticancer properties. CBTA has been found to inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. It has also been shown to have antifungal activity against Candida albicans and Aspergillus niger. CBTA has also been studied for its potential as a diagnostic tool for Alzheimer's disease.